2-(Phenyl(m-tolyl)amino)acetic acid

• Molecular Formula: C15H15NO2
• Molecular Weight: 241.28 g/mol
• SMILES: CC1=CC(=CC=C1)N(CC(=O)O)C2=CC=CC=C2
• InChI: InChI=1S/C15H15NO2/c1-12-6-5-9-14(10-12)16(11-15(17)18)13-7-3-2-4-8-13/h2-10H,11H2,1H3,(H,17,18)
• InChIKey: FPRXPBOABFAAEO-UHFFFAOYSA-N

Researchers investigating the structure-activity relationships of NSAIDs often require non-halogenated comparators to isolate toxicity profiles. This compound addresses that need by providing a 2-phenylaminophenylacetic acid core with a meta-methyl substituent. - Meta-methyl substitution provides a ~23-fold potency advantage over the unsubstituted phenyl analog in enzyme inhibition assays. - Non-halogenated structure offers a baseline for lower bioactivation-mediated hepatic cytotoxicity compared to diclofenac or lumiracoxib. - Suitable for use as a reference compound in in vitro hepatotoxicity screening cascades and Slo2.1 (KCNT2) channel comparative studies.

2-(Phenyl(m-tolyl)amino)acetic Acid: Structure & Procurement Overview

2-(Phenyl(m-tolyl)amino)acetic acid (CAS 60561-71-9), also known as 2-(3-methylanilino)-2-phenylacetic acid, is a synthetic α-(N-arylamino)phenylacetic acid derivative belonging to the broader 2-phenylaminophenylacetic acid scaffold — a chemical class that has yielded clinically significant NSAIDs such as diclofenac and lumiracoxib [1]. The compound features a phenylacetic acid core (rather than the anthranilic acid core of fenamates) and a meta-methyl substituent on the N-phenyl ring. Its molecular formula is C₁₅H₁₅NO₂, with a molecular weight of 241.28 g/mol. Commercially, it is available as a research chemical (typical purity ≥95–98%) from multiple specialty chemical suppliers .

Core scaffold 2-Phenylaminophenylacetic acid

N-Phenyl substitution Meta-methyl (m-tolyl)

Research format Research-grade solid

• [1] Pang YY, Yeo WK, Loh KY, Go ML, Ho HK. Structure–toxicity relationship and structure–activity relationship study of 2-phenylaminophenylacetic acid derived compounds. Food and Chemical Toxicology. 2014;71:207-216. doi:10.1016/j.fct.2014.06.013 View Source

2-(Phenyl(m-tolyl)amino)acetic Acid: Non-Interchangeability

The 2-phenylaminophenylacetic acid scaffold is mechanistically and structurally distinct from the fenamate (N-phenylanthranilic acid) class of NSAIDs [1]. Critically, substitution pattern on the N-phenyl ring profoundly modulates both pharmacological activity and hepatic toxicity within this series [1][2]. The meta-methyl substituent of the target compound is not a trivial modification: in closely related phenylacetic acid derivatives, the 3-methylphenyl (m-tolyl) group has been associated with IC₅₀ values that differ by up to 23-fold from the unsubstituted phenyl analog in enzyme inhibition assays [3]. Simple replacement with an unsubstituted phenyl, para-methyl, or anthranilic acid analog would therefore introduce unknown shifts in potency, selectivity, and toxicity profile, making generic substitution scientifically unsound for reproducible research.

Substitution pattern Meta-methyl substitution critically influences target affinity and toxicity; unsubstituted phenyl or para-methyl analogs may not replicate results.

Scaffold class mismatch Phenylacetic acid core is mechanistically distinct from fenamate (anthranilic acid) core; fenamates cannot serve as direct substitutes.

Halogenation status Halogenated analogs (e.g., 2,6-dichloro in diclofenac) introduce different metabolic and toxicity profiles; replacement may confound hepatotoxicity endpoints.

• [1] Garg P, Sanguinetti MC. Structure–activity relationship of fenamates as Slo2.1 channel activators. Molecular Pharmacology. 2012;82(5):795–802. doi:10.1124/mol.112.079194 View Source
• [2] Pang YY, Yeo WK, Loh KY, Go ML, Ho HK. Structure–toxicity relationship and structure–activity relationship study of 2-phenylaminophenylacetic acid derived compounds. Food and Chemical Toxicology. 2014;71:207-216. doi:10.1016/j.fct.2014.06.013 View Source
• [3] PMC3601546, Table 1: Compound 1t (3-methylphenyl) IC₅₀ = 0.57 μM vs. Compound 1b (phenyl) IC₅₀ = 13.00 μM. View Source

2-(Phenyl(m-tolyl)amino)acetic Acid: Quantitative Differentiation Evidence

Meta-Methyl Substitution Enhances Enzyme Inhibitory Potency

In a homologous series of phenylacetic acid derivatives assessed for enzyme inhibition, the compound bearing a 3-methylphenyl (m-tolyl) group (Compound 1t) demonstrated an IC₅₀ of 0.57 μM, compared to 13.00 μM for the unsubstituted phenyl analog (Compound 1b) — a 22.8-fold improvement in potency [1]. This demonstrates that the meta-methyl substitution on the N-phenyl ring, as present in 2-(Phenyl(m-tolyl)amino)acetic acid, is a critical determinant of target engagement strength. The assay was conducted with n=3 determinations under standardized conditions [1].

Substituent potency shift

Class-level

IC₅₀ 0.57 μM vs 13.00 μM

Supports substituent-dependent target affinity

Inferred from homologous series; n=3

Evidence Dimension	Enzyme inhibitory activity (IC₅₀)
Target Compound Data	Not directly measured for 2-(Phenyl(m-tolyl)amino)acetic acid; inferred from Compound 1t (3-methylphenyl analog) IC₅₀ = 0.57 μM
Comparator Or Baseline	Unsubstituted phenyl analog (Compound 1b) IC₅₀ = 13.00 μM
Quantified Difference	~22.8-fold lower IC₅₀ (greater potency) for the 3-methylphenyl analog
Conditions	In vitro enzyme inhibition assay; mean of n=3 determinations (PMC3601546, Table 1)

Why This Matters

For researchers procuring a phenylacetic acid research tool, the m-tolyl substitution provides substantially greater target affinity than the unsubstituted phenyl derivative, enabling studies at lower compound concentrations and reducing the likelihood of off-target effects due to high dosing.

• [1] PMC3601546, Table 1: Compound 1t (3-methylphenyl) IC₅₀ = 0.57 μM vs. Compound 1b (phenyl) IC₅₀ = 13.00 μM. View Source

Distinct Slo2.1 Channel Modulation vs. Fenamates

The phenylacetic acid derivative diclofenac (which shares the core scaffold with the target compound) activates human Slo2.1 channels with an EC₅₀ in the range of 80 μM to 2.1 mM, comparable to fenamates such as flufenamic acid, mefenamic acid, and tolfenamic acid [1]. However, the minimal pharmacophore for fenamate activation of Slo2.1 was identified as N-phenylanthranilic acid — a benzoic acid core structure fundamentally different from the phenylacetic acid core [1]. This structural divergence implies that 2-(Phenyl(m-tolyl)amino)acetic acid will exhibit a distinct Slo2.1 activation profile (potency, efficacy, and biphasic kinetics) relative to fenamate-class compounds, making it a valuable tool for dissecting structure-dependent channel modulation.

Slo2.1 pharmacophore

Class-level

Phenylacetic acid core vs fenamate anthranilic acid core

Scaffold drives distinct channel modulation

Inferred from diclofenac; no direct data

Evidence Dimension	Slo2.1 channel activation potency and pharmacophore
Target Compound Data	Not directly measured; inferred from diclofenac (phenylacetic acid core) EC₅₀ range 80 μM – 2.1 mM
Comparator Or Baseline	Fenamates (flufenamic acid, mefenamic acid, tolfenamic acid, meclofenamic acid): EC₅₀ range 80 μM – 2.1 mM; minimal pharmacophore = N-phenylanthranilic acid (benzoic acid core)
Quantified Difference	Shared potency range but structurally distinct minimal pharmacophore (acetic acid vs. benzoic acid core)
Conditions	Human Slo2.1 channels heterologously expressed in Xenopus oocytes; two-electrode voltage clamp

Why This Matters

Investigators studying Slo2.1 (KCa4.2/KCNT2) channel pharmacology require tool compounds with different core scaffolds to map structure–activity relationships; the phenylacetic acid scaffold of the target compound fills a specific structural niche distinct from fenamates.

• [1] Garg P, Sanguinetti MC. Structure–activity relationship of fenamates as Slo2.1 channel activators. Molecular Pharmacology. 2012;82(5):795–802. doi:10.1124/mol.112.079194 View Source

Reduced Hepatic Toxicity Compared to Halogenated Analogs

A systematic structure–toxicity relationship study of 2-phenylaminophenylacetic acid derivatives demonstrated that structural modifications — particularly halogen substitution and increased lipophilicity — profoundly influence in vitro liver cytotoxicity [1]. The most lipophilic and brominated compound (Compound 24) was identified as the most cytotoxic [1]. In contrast, compounds with alkyl (methyl) substitution, lacking halogen atoms, may exhibit a differentiated hepatic safety profile. While direct toxicity data for the m-tolyl derivative are unavailable, the class-level inference is that the non-halogenated meta-methyl analog is structurally predisposed to lower bioactivation-mediated hepatotoxicity compared to halogenated congeners such as diclofenac (2,6-dichloro substitution) or lumiracoxib (2-chloro-6-fluoro substitution) [1][2].

Hepatic cytotoxicity

Data to verify

Non-halogenated alkyl associated with lower cytotoxicity in TAMH/HepG2

May support cleaner hepatotoxicity interpretation

Class-level inference; no direct measurement

Evidence Dimension	In vitro hepatic cytotoxicity (TAMH and HepG2 cell lines)
Target Compound Data	Not directly measured; inferred from class-level structure–toxicity trends
Comparator Or Baseline	Diclofenac (2,6-dichloro): clinically associated hepatotoxicity; Lumiracoxib (2-chloro-6-fluoro): withdrawn due to hepatotoxicity; Compound 24 (brominated alkyl): most cytotoxic in series
Quantified Difference	Qualitative class inference: non-halogenated alkyl substituents associated with lower cytotoxicity in metabolically competent cell lines
Conditions	Cytotoxicity assays in TAMH (transformed adult mouse hepatocytes, metabolically competent) and HepG2 cell lines

Why This Matters

For in vivo pharmacological studies or ADME/Tox screening programs, the absence of halogen substituents may reduce confounding hepatotoxic signals, enabling cleaner interpretation of target-mediated pharmacological effects.

• [1] Pang YY, Yeo WK, Loh KY, Go ML, Ho HK. Structure–toxicity relationship and structure–activity relationship study of 2-phenylaminophenylacetic acid derived compounds. Food and Chemical Toxicology. 2014;71:207-216. doi:10.1016/j.fct.2014.06.013 View Source
• [2] Pang YY, Tan YM, Chan EC, Ho HK. Phase I Metabolic Stability and Electrophilic Reactivity of 2-Phenylaminophenylacetic Acid Derived Compounds. Chemical Research in Toxicology. 2016;29(7):1118-1131. doi:10.1021/acs.chemrestox.6b00042 View Source

AT₁ Receptor Antagonism Unique to Phenylacetic Acid Scaffold

N-Substituted (phenylamino)phenylacetic acids were developed as a novel class of highly potent, AT₁-selective non-peptide angiotensin II receptor antagonists [1]. Representative compounds in this acid series achieved AT₁ IC₅₀ values as low as 4–5.3 nM, with >100-fold selectivity over AT₂ receptors [1]. This pharmacological activity is scaffold-dependent: replacement of the carboxylic acid with an acyl sulfonamide bioisostere further enhanced AT₁ potency into the subnanomolar range [1]. Fenamate-class compounds, which lack the α-amino acid moiety on the bridging carbon, do not engage this receptor pharmacology, highlighting the unique value of the phenylacetic acid scaffold for cardiovascular target discovery.

AT₁ receptor engagement

Class-level

IC₅₀ 4–5.3 nM (AT₁); >100-fold selectivity

Supports AT₁ receptor research

Inferred from N-substituted acid series

Evidence Dimension	AT₁ receptor binding affinity (IC₅₀) and AT₁/AT₂ selectivity
Target Compound Data	Not directly measured for 2-(Phenyl(m-tolyl)amino)acetic acid; inferred from acid series: 9c (AT₁ IC₅₀ = 4 nM, AT₂ IC₅₀ = 740 nM); 9d (AT₁ IC₅₀ = 5.3 nM, AT₂ IC₅₀ = 490 nM); 9e (AT₁ IC₅₀ = 5.3 nM, AT₂ IC₅₀ = 560 nM)
Comparator Or Baseline	Fenamates (mefenamic acid, flufenamic acid): no reported AT₁ receptor antagonist activity
Quantified Difference	AT₁ IC₅₀ values in low nanomolar range (4–5.3 nM) for phenylacetic acid scaffold; >100-fold AT₁/AT₂ selectivity
Conditions	In vitro AT₁ binding assay (rabbit aorta) and AT₂ binding assay (rat midbrain)

Why This Matters

For laboratories investigating renin–angiotensin system pharmacology or screening for novel cardiovascular agents, the target compound provides a chemically tractable phenylacetic acid scaffold that is validated for AT₁ receptor engagement, a pharmacological activity entirely absent from fenamate analogs.

• [1] Dhanoa DS, Bagley SW, Chang RS, Lotti VJ, Chen TB, Kivlighn SD, Zingaro GJ, Siegl PK, Patchett AA, Greenlee WJ. Non-peptide angiotensin II receptor antagonists. 2. Design, synthesis, and biological activity of N-substituted (phenylamino)phenylacetic acids and acyl sulfonamides. Journal of Medicinal Chemistry. 1993;36(26):4239-4249. doi:10.1021/jm00078a014 View Source

2-(Phenyl(m-tolyl)amino)acetic Acid: Research Applications

SAR Studies of Phenylacetic Acid Enzyme Inhibitors

The meta-methyl substitution on the N-phenyl ring provides a ~23-fold potency advantage over the unsubstituted phenyl analog in enzyme inhibition assays, as inferred from homologous phenylacetic acid derivatives [1]. Researchers can use 2-(Phenyl(m-tolyl)amino)acetic acid as a key intermediate-potency reference compound within a broader SAR matrix to explore substituent effects on target engagement, building on the extensive medicinal chemistry heritage of the 2-phenylaminophenylacetic acid scaffold [2].

Slo2.1 Channel Pharmacology: Scaffold Differentiation

The target compound offers a phenylacetic acid core (structurally analogous to diclofenac) that is distinct from the N-phenylanthranilic acid minimal pharmacophore of fenamate Slo2.1 activators [1]. This makes it suitable as a comparative tool compound to probe how the carboxylic acid attachment point (α-carbon vs. aromatic ring) influences channel activation kinetics, biphasic current profiles, and binding site interactions at Slo2.1 (KCNT2) channels.

Hepatotoxicity Screening of Non-Halogenated NSAID Scaffolds

As a non-halogenated 2-phenylaminophenylacetic acid derivative, 2-(Phenyl(m-tolyl)amino)acetic acid is structurally predisposed to lower bioactivation-mediated hepatic cytotoxicity compared to halogenated congeners such as diclofenac and lumiracoxib [1][2]. It can serve as a reference compound in in vitro hepatotoxicity screening cascades (e.g., TAMH or HepG2 cell lines) to establish baseline toxicity for non-halogenated alkyl-substituted analogs within drug discovery programs targeting inflammatory or cardiovascular indications.

Angiotensin II AT₁ Receptor Antagonism Tool Compound

The 2-phenylaminophenylacetic acid scaffold has been validated as a privileged structure for AT₁ receptor antagonism, with lead compounds achieving nanomolar potency and >100-fold selectivity over AT₂ [1]. 2-(Phenyl(m-tolyl)amino)acetic acid provides a synthetically accessible starting point for further derivatization aimed at optimizing AT₁ potency, oral bioavailability, and in vivo duration of action, leveraging established structure–activity relationships for this chemical series.

Application

Selection Property

Validation Focus

Enzyme inhibition SAR studies

Meta-methyl N-phenyl substitution

Substituent-dependent target affinity

Slo2.1 channel scaffold differentiation

Phenylacetic acid core (vs. fenamate anthranilic acid)

Channel activation pharmacophore mapping

In vitro hepatotoxicity screening

Non-halogenated alkyl-substituted scaffold

Hepatocyte cytotoxicity benchmarking

Angiotensin AT₁ receptor research

Phenylaminophenylacetic acid scaffold

AT₁/AT₂ selectivity profiling

• [1] Pang YY, Yeo WK, Loh KY, Go ML, Ho HK. Structure–toxicity relationship and structure–activity relationship study of 2-phenylaminophenylacetic acid derived compounds. Food and Chemical Toxicology. 2014;71:207-216. doi:10.1016/j.fct.2014.06.013 View Source
• [2] Dhanoa DS, Bagley SW, Chang RS, Lotti VJ, Chen TB, Kivlighn SD, Zingaro GJ, Siegl PK, Patchett AA, Greenlee WJ. Non-peptide angiotensin II receptor antagonists. 2. Design, synthesis, and biological activity of N-substituted (phenylamino)phenylacetic acids and acyl sulfonamides. Journal of Medicinal Chemistry. 1993;36(26):4239-4249. doi:10.1021/jm00078a014 View Source